Cas no 93983-18-7 (2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol)
93983-18-7 structure
Product Name:2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol
CAS No:93983-18-7
MF:C11H24O4
MW:220.305864334106
CID:1000509
PubChem ID:3023230
Update Time:2025-04-20
2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol
- 2-ethyl-2-[2-(hydroxymethyl)butoxymethyl]propane-1,3-diol
- 2-Ethyl-2-((2-(hydroxymethyl)butoxy)methyl)propane-1,3-diol
- 93983-18-7
- DTXSID10916729
- EINECS 301-307-5
- 2-Ethyl-2-{[2-(hydroxymethyl)butoxy]methyl}propane-1,3-diol
- NS00063772
- JCEBUJBSXYPWSN-UHFFFAOYSA-N
-
- Inchi: 1S/C11H24O4/c1-3-10(5-12)6-15-9-11(4-2,7-13)8-14/h10,12-14H,3-9H2,1-2H3
- InChI Key: JCEBUJBSXYPWSN-UHFFFAOYSA-N
- SMILES: O(CC(CO)CC)CC(CO)(CO)CC
Computed Properties
- Exact Mass: 220.167
- Monoisotopic Mass: 220.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- Density: 1.052
- Boiling Point: 374.6°C at 760 mmHg
- Flash Point: 180.3°C
- Refractive Index: 1.478
2-ethyl-2-[[2-(hydroxymethyl)butoxy]methyl]propane-1,3-diol Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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